Cas no 115-95-7 (Linalyl acetate)

• Product Name: Linalyl acetate
• CAS No: 115-95-7
• MF: C₁₂O₂
• MW: 176.127202987671
• MDL: MFCD00008907
• CID: 35814
• PubChem ID: 24896327
• Update Time: 2025-04-18

Linalyl acetate Chemical and Physical Properties

Names and Identifiers

• 3,7-Dimethylocta-1,6-dien-3-yl acetate
• Linalyl Acetate
• LINALYL ACETATE(AS)
• 3,7-Dimethyl-1,6-octadien-3-yl acetate
• Linalyl acetate,synthetic
• Bergamol
• linalyl
• FEMA 2636
• Bergamiol
• Phanteine
• LAVANDEX(R)
• Linalylacetat
• linalolacetate
• Acetic acid-li
• Linaloyl acetate
• Linalool acetate
• (-)-linalyl acetate
• Linalyl acetate

• MDL： MFCD00008907
• Inchi： 1S/C12O2/c1-6-12(5,14-11(4)13)9-7-8-10(2)3
• InChI Key： VXLGRXBKBNDZNB-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]C([C]=[C])(OC(=O)[C])[C])/[C] |^1:0,2,6,11,12,13,^4:3,4,7|

Computed Properties

• Exact Mass: 196.14600
• Monoisotopic Mass: 196.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3

Experimental Properties

• Color/Form: Colorless to light yellow liquid, with pleasant floral and fruity aroma. The aroma is like fragrant lemon and lavender, strong and sweet.
• Density: 1.448-1.452 at 20 °C
  0.901 g/mL at 25 °C(lit.)
• Melting Point: 85°C
• Boiling Point: 220 °C(lit.)
• Flash Point: Fahrenheit: 201.2 ° f
  Celsius: 94 ° c
  
• Refractive Index: n20/D 1.453(lit.)
• PSA: 26.30000
• LogP: 3.24060
• Solubility: It is miscible with ethanol and ether, soluble in mineral oil, animal and vegetable oil, and insoluble in water
• Merck: 5496
• Vapor Pressure: 0.1 mmHg ( 20 °C)
• FEMA: 2636

Linalyl acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37
• RTECS：RG5910000
• Hazardous Material Identification：
• Risk Phrases：R38
• Storage Condition：2-8°C
• Safety Term：S37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
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